Cas no 2319783-83-8 (4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide
• CAS No: 2319783-83-8
• MF: C₁₇H₂₆N₂O₅S
• MW: 370.463743686676
• CID: 6083145
• PubChem ID: 132372257
• Update Time: 2025-05-21

4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide
• F6571-2359
• AKOS040704723
• 4-(N,N-dimethylsulfamoyl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]benzamide
• 2319783-83-8
• 4-(dimethylsulfamoyl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzamide

• Inchi： 1S/C17H26N2O5S/c1-19(2)25(22,23)15-7-5-14(6-8-15)16(21)18-13-17(24-12-11-20)9-3-4-10-17/h5-8,20H,3-4,9-13H2,1-2H3,(H,18,21)
• InChI Key： VHNANTJIHKLLLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1(CCCC1)OCCO)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 370.15624311g/mol
• Monoisotopic Mass: 370.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide

Comprehensive Overview of 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide (CAS No. 2319783-83-8)

The compound 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide (CAS No. 2319783-83-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethylsulfamoyl group and a hydroxyethoxycyclopentylmethyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymatic targets.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide aligns with this trend, as its structural complexity allows for selective binding to proteins involved in inflammation, metabolic disorders, and cellular signaling. This specificity is crucial for minimizing off-target effects, a major concern in drug development.

The synthesis of CAS No. 2319783-83-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed literature. Its hydrophilic-lipophilic balance (HLB) is particularly noteworthy, as it enhances bioavailability—a critical factor for oral drug formulations. This property has sparked discussions in forums and research communities about optimizing drug delivery systems for similar compounds.

From an industrial perspective, scalability and cost-efficiency are paramount. The compound’s cyclopentylmethyl backbone offers synthetic flexibility, enabling derivatization for structure-activity relationship (SAR) studies. Such modifications are frequently explored in high-throughput screening (HTS) campaigns, where 2319783-83-8 serves as a scaffold for generating analogs with improved pharmacokinetic profiles.

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional reagents, 4-(dimethylsulfamoyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzamide exhibits favorable biodegradability metrics, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This aspect resonates with stakeholders advocating for sustainable practices in chemical synthesis.

In summary, CAS No. 2319783-83-8 represents a convergence of innovation and practicality in modern chemistry. Its applications span from early-stage drug discovery to material science, making it a versatile tool for researchers. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular design.